molecular formula C13H9N3O4S B11539942 3-anilino-6-nitro-1H-1,2-benzisothiazole-1,1-dione

3-anilino-6-nitro-1H-1,2-benzisothiazole-1,1-dione

Cat. No.: B11539942
M. Wt: 303.30 g/mol
InChI Key: XTIQMHFSRMXIJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    3-Anilino-6-nitro-1H-1,2-benzisothiazole-1,1-dione: is a heterocyclic compound with a unique structure. Let’s break it down:

  • This compound has attracted attention due to its diverse pharmacological activities, which I’ll discuss further.
  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Chemistry: Used as a building block in the synthesis of more complex molecules.

      Biology: Investigated for potential bioactivity, such as antimicrobial and antiviral properties.

      Medicine: Explored for its potential as an antihypertensive, antidiabetic, and anticancer agent.

      Industry: Limited applications due to its specialized structure.

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C13H9N3O4S

    Molecular Weight

    303.30 g/mol

    IUPAC Name

    6-nitro-1,1-dioxo-N-phenyl-1,2-benzothiazol-3-amine

    InChI

    InChI=1S/C13H9N3O4S/c17-16(18)10-6-7-11-12(8-10)21(19,20)15-13(11)14-9-4-2-1-3-5-9/h1-8H,(H,14,15)

    InChI Key

    XTIQMHFSRMXIJU-UHFFFAOYSA-N

    Canonical SMILES

    C1=CC=C(C=C1)NC2=NS(=O)(=O)C3=C2C=CC(=C3)[N+](=O)[O-]

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.